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Compound of Interest

Compound Name: Kenganthranol A

Cat. No.: B1254063

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kenganthranol A is a member of the anthranoid family, a class of aromatic polyketides
characterized by an anthracene or anthrone backbone. Anthranoids are widely distributed in
nature and are known for their diverse biological activities. Accurate and precise quantification
of Kenganthranol A is crucial for pharmacokinetic studies, quality control of natural product
extracts, and in vitro and in vivo pharmacological investigations. This document provides
detailed application notes and protocols for the analytical quantification of Kenganthranol A
using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid
Chromatography with tandem-mass spectrometry (LC-MS/MS).

General Chemical Structure of Anthranoids

Anthranoids are characterized by a tricyclic aromatic hydrocarbon core of anthracene.
Variations in the oxidation state of the central ring and the nature and position of substituents
give rise to a wide array of compounds, including anthraquinones, anthrones, and dianthrones.
Kenganthranol A belongs to the anthrone subclass.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1254063?utm_src=pdf-interest
https://www.benchchem.com/product/b1254063?utm_src=pdf-body
https://www.benchchem.com/product/b1254063?utm_src=pdf-body
https://www.benchchem.com/product/b1254063?utm_src=pdf-body
https://www.benchchem.com/product/b1254063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation
(Extraction, Clean-up)

:

HPLC Separation
(Reversed-Phase C18)

Detection
(UV or MS/IMS)

Data Analysis
(Quantification)

Results
(Concentration of Kenganthranol A)

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Kenganthranol A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254063#analytical-methods-for-kenganthranol-a-
guantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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